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Irigenin is an O-methylated isoflavone found in various plants. The table below lists its primary natural

sources and basic chemical information.

Source Plant Plant Part Reference / Isolation Context
Belamcanda chinensis (Leopard Lily) Rhizomes [1]1[2] [3]

Iris kemaonensis Rhizomes [1]

Iris confusa Rhizomes [4]

Iris germanica Rhizomes [5]

Iris domestica Not Specified [5]

Iris kashmiriana Not Specified [6]

Property

Description

IUPAC Name

Chemical Formula

Molar Mass

5,7-Dihydroxy-3-(3-hydroxy-4,5-dimethoxyphenyl)-6-methoxy-4H-1-

benzopyran-4-one [1]

C18H1608 [1] [5]

360.31 g/mol [1] [7]
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Property Description
CAS Registry 548-76-5 [5] [7]
Number

Extraction and Analysis Methodologies

Extraction efficiency is highly dependent on the solvent polarity, as irigenin and related isoflavones are

poorly soluble in water [2].

Extraction Workflow and Solvent Comparison

A comprehensive study on Belamcanda chinensis established a clear workflow and demonstrated significant
differences between extraction solvents [2]. The process involves sample preparation, extraction, and

chemical profiling via HPLC with multivariate analysis.
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Figure 1. Experimental workflow for irigenin extraction and analysis

The choice of solvent creates distinct chemical profiles. A comparison of key parameters is below:

Parameter Aqueous Extract Ethanol Extract

Overall Chemical Distinctly different from ethanol extracts Distinctly different from aqueous
Profile [2]. extracts [2].

Yield of Principal Lower [2]. Higher [2].

Isoflavones

Recommended for Not recommended due to poor solubility Recommended for higher
Efficacy and lower yield of active compounds [2]. bioavailability and efficacy [2].

Chromatographic Isolation and Purification

For obtaining pure irigenin from a complex plant extract, the following protocol can be used based on the

isolation from Iris confusa [4]:

¢ Initial Fractionation: The crude extract is first separated into a polar fraction (PF) and a non-polar
fraction (NPF) using liquid-liquid partitioning.

e Vacuum Liquid Chromatography (VLC): The PF, containing irigenin, is subjected to VLC packed
with silica gel H 60.

e Further Purification: The output from VLC is further purified using a combination of ion-exchange
resin (Diaion HP-20), Sephadex LH-20, and silica gel 60 columns.

¢ Monitoring: The separation is monitored by Thin-Layer Chromatography (TLC) on silica gel 60 F2s4
plates using a solvent system of methylene chloride: methanol: formic acid (85:15:0.2 v/v/v). Spots
are visualized under UV light before and after exposure to ammonia vapor [4].

Rationale and Pharmacological Relevance

The significant effort in optimizing irigenin extraction is driven by its promising and diverse bioactivities,

which are summarized below.
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Pharmacological
Activity

Proposed Mechanism of Action

Key Findings | Experimental Models

Anticancer

- Anti-metastatic (Lung
Ca.)

- Glioblastoma

- Gastric Cancer

Anti-Helicobacter
pylori

Anti-inflammatory &
Antioxidant

Cardioprotective

Key Takeaways for Researchers

Binds C-C loop of Fibronectin
EDA, blocking a9p1/a431 integrin
interaction [6] [7].

Suppresses YAP/(B-catenin
signaling [8].

Sensitizes to TRAIL-induced
apoptosis [7].

Inhibits H. pylori inosine-5'-
monophosphate dehydrogenase
(HpIMPDH) [4].

Activates Nrf2/HO-1 pathway [9].

Upregulates miR-425, inhibiting
RIPK1 [3].

Inhibited migration & invasion of
A549/NCI-H522 cells (ICso: ~60 uM); in
silico AG: -10.04 kcal/mol [6].

Induced G2/M arrest & apoptosis;
inhibited proliferation & migration in
DBTRG, C6 cells (ICs0: ~50 uM) [8].

Increased pro-apoptotic molecules [7].

MIC of polar fraction: 62.50 pg/mL;
Irigenin I1Cso vs. HpIMPDH: 2.07 uM

(selective over human) [4].

Reduced IL-6, TNF-a, COX-2; alleviated
osteoarthritis in rat model [9].

Alleviated apoptosis, oxidative stress,
and inflammation in doxorubicin-induced
cardiotoxicity models [3].

e Optimize Extraction with Ethanol: For preclinical research requiring high compound yield and
bioactivity, ethanol extraction is superior to traditional water decoction [2].

e Employ a Multi-Technique Approach: A combination of VLC, flash chromatography, and preparative
TLC is effective for isolation [4]. Purity and identity should be confirmed using HPLC, MS, and NMR

2.

e Consider its Glycoside Form: Iridin is the 7-glucoside of irigenin [1] [10]. The metabolic conversion
between iridin and irigenin aglycone in vivo is a relevant factor for bioavailability and drug design

[10].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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